Cas no 25045-36-7 (2-Methoxy-5-methylbenzoic acid)

• Product Name: 2-Methoxy-5-methylbenzoic acid
• CAS No: 25045-36-7
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00045849
• CID: 268977
• PubChem ID: 24882668
• Update Time: 2025-05-25

2-Methoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-methylbenzoic acid
• 2-METHOXY-5-METHYLBENXOIC ACID
• Benzoic acid,2-methoxy-5-methyl-
• 2-Methoxy-5-methyl-benzoesaeure
• 2-Methoxy-5-methyl-benzoic acid
• 6-Methoxy-m-tolylsaeure
• Methylaether-p-kresotinsaeure
• Benzoic acid, 2-methoxy-5-methyl-
• QEFQGRZFYWPDSU-UHFFFAOYSA-N
• EBD30496
• 5-methyl-2-(methyloxy)benzoic acid
• CK1068
• TRA0065445
• VZ30428
• AS00154
• Z94601371
• AKOS000112229
• 25045-36-7
• J-015791
• 2-Methoxy-5-MethylbenzoicAcid
• TS-02232
• 2-Methoxy-5-methylbenzoic acid, 97%
• MFCD00045849
• FT-0638489
• EN300-13954
• AC-14839
• SY031618
• DTXSID30334269
• CS-W007943
• A5093
• SCHEMBL91954
• DTXCID40285359
• DB-011400

• MDL： MFCD00045849
• Inchi： 1S/C9H10O3/c1-6-3-4-8(12-2)7(5-6)9(10)11/h3-5H,1-2H3,(H,10,11)
• InChI Key： QEFQGRZFYWPDSU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: solid
• Density: 1.168
• Melting Point: 68-72 °C (lit.)
• Boiling Point: 295.5°C at 760 mmHg
• Flash Point: 119.2 °C
• Refractive Index: 1.54
• PSA: 46.53000
• LogP: 1.70180
• Solubility: Not determined

2-Methoxy-5-methylbenzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： H302-H319
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Methoxy-5-methylbenzoic acid

2-Methoxy-5-methylbenzoic acid: A Comprehensive Overview

2-Methoxy-5-methylbenzoic acid, also known by its CAS number 25045-36-7, is a versatile organic compound with significant applications in various fields. This compound is a derivative of benzoic acid, featuring a methoxy group at the 2-position and a methyl group at the 5-position of the benzene ring. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The structure of 2-Methoxy-5-methylbenzoic acid consists of a benzene ring with three substituents: a carboxylic acid group (-COOH) at the 1-position, a methoxy group (-OCH3) at the 2-position, and a methyl group (-CH3) at the 5-position. This specific arrangement of functional groups influences the compound's reactivity, solubility, and stability. The presence of the methoxy group introduces electron-donating effects, while the methyl group adds steric hindrance and further modifies the electronic environment of the molecule.

Recent studies have highlighted the potential of 2-Methoxy-5-methylbenzoic acid in drug discovery and development. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and antioxidant agents. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory activity by inhibiting COX-2 enzymes. Additionally, its ability to scavenge free radicals has been leveraged in developing novel antioxidants for use in cosmetic and pharmaceutical industries.

In terms of synthesis, 2-Methoxy-5-methylbenzoic acid can be prepared through various routes, including Friedel-Crafts acylation and subsequent functionalization. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for its production. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These developments underscore the importance of sustainable practices in modern chemical synthesis.

The physical properties of 2-Methoxy-5-methylbenzoic acid are also worth noting. It is typically a white crystalline solid with a melting point around 180°C. Its solubility in polar solvents such as water and ethanol is moderate, which makes it suitable for various solution-based reactions. The compound's stability under physiological conditions has further enhanced its utility in biomedical applications.

Beyond its chemical significance, 2-Methoxy-5-methylbenzoic acid has found applications in materials science. Its ability to form stable complexes with metal ions has been exploited in designing novel coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the synthesis conditions to achieve higher porosity and surface area in these materials.

In conclusion, 2-Methoxy-5-methylbenzoic acid, with its unique structure and diverse functional groups, continues to be a focal point in both fundamental research and applied sciences. Its role as a key intermediate in drug development, coupled with its potential in materials science, positions it as an important compound for future innovations. As researchers continue to explore its properties and applications, we can expect even more groundbreaking discoveries related to this versatile molecule.